Cas no 942268-67-9 (Methyl (3-chloro-5-hydroxyphenyl)acetate)

• Product Name: Methyl (3-chloro-5-hydroxyphenyl)acetate
• CAS No: 942268-67-9
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 2146902
• Update Time: 2023-08-04

Methyl (3-chloro-5-hydroxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl (3-chloro-5-hydroxyphenyl)acetate
• FRURNNFLRQYXBC-UHFFFAOYSA-N
• (3-Chloro-5-hydroxy-phenyl)-acetic acid methyl ester
• Benzeneacetic acid, 3-chloro-5-hydroxy-, methyl ester
• Methyl (3-chloro-5-hydroxyphenyl)acetate

• Inchi： 1S/C9H9ClO3/c1-13-9(12)4-6-2-7(10)5-8(11)3-6/h2-3,5,11H,4H2,1H3
• InChI Key： FRURNNFLRQYXBC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Topological Polar Surface Area: 46.5